Cas no 61996-29-0 (1-Cyclobuten-1-ol, 2,3,3,4,4-pentafluoro-, acetate)
61996-29-0 structure
Product Name:1-Cyclobuten-1-ol, 2,3,3,4,4-pentafluoro-, acetate
CAS No:61996-29-0
MF:C6H5F5O3
MW:220.094119787216
CID:461274
PubChem ID:71390788
Update Time:2025-04-19
1-Cyclobuten-1-ol, 2,3,3,4,4-pentafluoro-, acetate Chemical and Physical Properties
Names and Identifiers
-
- 1-Cyclobuten-1-ol, 2,3,3,4,4-pentafluoro-, acetate
- acetic acid,2,3,3,4,4-pentafluorocyclobuten-1-ol
- DTXSID20812687
- Acetic acid--2,3,3,4,4-pentafluorocyclobut-1-en-1-ol (1/1)
- 61996-29-0
-
- Inchi: 1S/C4HF5O.C2H4O2/c5-1-2(10)4(8,9)3(1,6)7;1-2(3)4/h10H;1H3,(H,3,4)
- InChI Key: ZMAUEEYNPFJUGZ-UHFFFAOYSA-N
- SMILES: FC1(C(=C(C1(F)F)F)O)F.OC(C)=O
Computed Properties
- Exact Mass: 220.01585
- Monoisotopic Mass: 220.01588483g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 8
- Heavy Atom Count: 14
- Rotatable Bond Count: 0
- Complexity: 237
- Covalently-Bonded Unit Count: 2
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 57.5Ų
Experimental Properties
- PSA: 57.53
1-Cyclobuten-1-ol, 2,3,3,4,4-pentafluoro-, acetate Related Literature
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1. An integrated microfluidic 3D tumor system for parallel and high-throughput chemotherapy evaluation†Dan Liu,Rui Hu,Zhongchao Huang,Meilin Sun,Kai Han Analyst, 2020,145, 6447-6455
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Xiaofeng Lin RSC Adv., 2016,6, 9002-9006
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Yang Xu,Min Wang,Donghui Wei,Rongqiang Tian,Zheng Duan,François Mathey Dalton Trans., 2019,48, 5523-5526
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Huiying Xu,Lu Zheng,Yu Zhou,Bang-Ce Ye Analyst, 2021,146, 5542-5549
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